Cas no 80438-63-7 (BENZENE, 1-BROMO-3,5-BIS(1,1-DIMETHYLETHYL)-2-IODO-)

• Product Name: BENZENE, 1-BROMO-3,5-BIS(1,1-DIMETHYLETHYL)-2-IODO-
• CAS No: 80438-63-7
• MF: C₁₄H₂₀BrI
• MW: 395.117075920105
• CID: 3373175
• PubChem ID: 12858535
• Update Time: 2025-04-21

BENZENE, 1-BROMO-3,5-BIS(1,1-DIMETHYLETHYL)-2-IODO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-3,5-BIS(1,1-DIMETHYLETHYL)-2-IODO-
• 1-BROMO-3,5-DI-TERT-BUTYL-2-IODOBENZENE
• 1369790-21-5
• Benzene, 1-Bromo-3,5-Bis(1,1-Dimethylethyl)-2-Iodo
• 80438-63-7
• AT36727

• Inchi： 1S/C14H20BrI/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8H,1-6H3
• InChI Key： XKQUJWXOJGNAHT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)Br

Computed Properties

• Exact Mass: 393.97931Da
• Monoisotopic Mass: 393.97931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų